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Compound of Interest

Compound Name: Phenyl glycidyl ether

Cat. No.: B3422390 Get Quote

Comprehensive Safety Protocol: Handling Phenyl
Glycidyl Ether
This guide provides essential safety and logistical information for the handling and disposal of

Phenyl glycidyl ether (PGE) in a laboratory setting. Adherence to these procedural steps is

critical for ensuring the safety of all personnel. Phenyl glycidyl ether is a colorless liquid that

poses significant health risks; it is an irritant to the eyes, skin, and respiratory tract, a potential

skin sensitizer, and a suspected human carcinogen.[1][2][3][4][5]

Hazard Identification and Exposure Limits
Phenyl glycidyl ether (CAS No. 122-60-1) is classified as a combustible liquid and a cancer

suspect agent.[1][2] It can be absorbed into the body through inhalation and skin contact.[5]

Chronic exposure may lead to an allergic skin reaction, and animal studies have linked it to

nasal cancer.[1][3] It is crucial to minimize exposure by adhering to the established

occupational exposure limits.

Occupational Exposure Limits for Phenyl Glycidyl Ether
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Agency Limit Type Value Notes

OSHA (PEL) 8-hour TWA 10 ppm (60 mg/m³)
Permissible Exposure

Limit.[2][6]

NIOSH (REL) 15-minute CEILING 1 ppm (6 mg/m³)

Recommended

Exposure Limit;

should not be

exceeded at any time.

[2][6] NIOSH

considers PGE a

potential occupational

carcinogen.[6]

ACGIH (TLV) 8-hour TWA 0.1 ppm

Threshold Limit Value.

[2] Classified as a

confirmed animal

carcinogen with

unknown relevance to

humans (A3).[5][7]

Personal Protective Equipment (PPE) Requirements
The use of appropriate PPE is mandatory to prevent exposure. Engineering controls, such as

local exhaust ventilation and fume hoods, should always be the primary method of exposure

control.[1][2]

Summary of Required PPE
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Body Part Required Protection
Specifications and
Procedures

Eyes/Face Chemical Splash Goggles

Must be worn at all times to

prevent eye contact.[1][3][8] In

situations with a significant

splash hazard, a face shield

should be worn in addition to

goggles.[9]

Skin/Body Protective Clothing / Lab Coat

Wear appropriate protective

clothing to prevent skin

exposure.[1][7] A lab coat

should be worn and buttoned.

[9] Contaminated clothing must

be removed immediately and

washed before reuse.[1][8]

Hands Chemical-Resistant Gloves

Wear appropriate protective

gloves.[1][7] While specific

breakthrough data is not

readily available, nitrile gloves

are generally recommended

for incidental contact.[10] For

any known contact, gloves

should be changed

immediately.[9] Never reuse

disposable gloves.[10]

Respiratory NIOSH-Approved Respirator Required when engineering

controls are not feasible, if

exposure limits are exceeded,

or if irritation occurs.[1] Follow

OSHA respirator regulations

(29 CFR 1910.134).[1] For any

detectable concentration

where there is no REL, or at

concentrations above the

NIOSH REL, a self-contained
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breathing apparatus (SCBA)

with a full facepiece is

recommended.[3][11]

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is essential to minimize risk. The following

workflow outlines the key procedural steps.
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1. Preparation Phase

2. Donning PPE

3. Handling & Use

4. Post-Handling & Disposal

Review Safety Data Sheet (SDS)

Ensure work area is clean 
 and well-ventilated (Fume Hood)

Locate eyewash station 
 and safety shower

Don Lab Coat / 
 Protective Clothing

Don Respirator 
 (if required)

Don Chemical 
 Splash Goggles

Don Chemical-Resistant 
 Gloves

Handle Phenyl Glycidyl Ether 
 within the fume hood

Avoid contact with eyes, skin, 
 and clothing

Keep container closed 
 when not in use

Decontaminate work surfaces

Dispose of waste in a sealed, 
 labeled hazardous waste container

Doff PPE correctly

Wash hands thoroughly 
 with soap and water

Click to download full resolution via product page

Caption: Standard Operating Procedure for Phenyl Glycidyl Ether.
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Storage Requirements:

Store in a refrigerator, below 4°C (39°F).[1]

Keep the container tightly closed when not in use.[1]

Store away from incompatible materials such as strong oxidizing agents, acids, bases, and

amines.[1][5]

The storage area should not have drain or sewer access.[5]

Emergency Response and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency. All personnel must

be familiar with these procedures.
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Chemical Spill Skin Contact Eye Contact Inhalation

EMERGENCY

Evacuate non-essential personnel
Immediately remove 

 contaminated clothing
Immediately flush eyes with 
 water for at least 15 minutes

Move person to fresh air

Remove ignition sources

Ventilate area

Wear full PPE, including 
 respiratory protection

Absorb spill with inert material 
 (vermiculite, sand)

Place in a sealed container 
 for hazardous waste disposal

Flush skin with plenty of water 
 for at least 15 minutes

Wash with soap and water

Seek immediate medical attention

Occasionally lift upper 
 and lower eyelids

Seek immediate medical attention

If not breathing, 
 give artificial respiration

If breathing is difficult, give oxygen

Seek immediate medical attention

Click to download full resolution via product page

Caption: Emergency Response Plan for Phenyl Glycidyl Ether.

First Aid Measures:
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[1] Seek immediate medical aid.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical aid.[1]

Inhalation: Remove from exposure and move to fresh air immediately.[1] If breathing is

difficult, give oxygen.[1] Get medical aid.[1]

Ingestion: Do not induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[1] Get medical aid.[1]

Spill and Leakage Protocol:

Evacuate personnel from the area.[2]

Remove all sources of ignition.[8]

Ensure adequate ventilation.[1]

Clean up spills immediately, observing all precautions in the PPE section.[1]

Absorb the spill with an inert material like vermiculite, dry sand, or earth.[1][2]

Collect the material and place it into a suitable, sealed container for disposal.[1][8]

Wash the spill area after cleanup is complete.[2]

Disposal Plan:

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste according to US EPA guidelines (40 CFR Parts 261.3).[1]

All waste materials, including contaminated absorbents and PPE, must be disposed of as

hazardous waste.[2]

Consult state and local hazardous waste regulations to ensure complete and accurate

classification and disposal.[1]
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Do not allow the chemical to enter storm sewers, ditches, or waterways.[1][5] Waste material

must be disposed of in accordance with national and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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